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Compound of Interest

Compound Name: (Z)-8-Dodecenyl acetate

Cat. No.: B7823540 Get Quote

An In-Depth Technical Guide to (Z)-8-Dodecenyl Acetate

CAS Registry Number: 28079-04-1

This technical guide provides a comprehensive overview of (Z)-8-dodecenyl acetate, a

significant semiochemical used in agricultural pest management. The document is intended for

researchers, scientists, and professionals involved in drug development and chemical ecology.

It covers the compound's physicochemical properties, biological activity, synthesis, and

analytical protocols, with a focus on its role as an insect sex pheromone.

Physicochemical Properties
(Z)-8-Dodecenyl acetate is a long-chain acetate ester.[1] Its chemical and physical properties

are summarized below.
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Property Value Reference(s)

Molecular Formula C₁₄H₂₆O₂ [2]

Molecular Weight 226.35 g/mol [3]

CAS Registry Number 28079-04-1 [2][4]

IUPAC Name [(Z)-dodec-8-enyl] acetate [1][3]

Synonyms

(Z)-8-Dodecen-1-ol acetate, Z-

8-Dodecen-1-yl acetate,

(8Z)-8-Dodecenyl acetate,

Orfralure, Z8-12Ac

[2][5][6]

Appearance Colorless to light yellow liquid [1][7]

Boiling Point
102-103 °C at 2 Torr; 300.13

°C at 760 mm Hg (estimated)
[5][8]

Density 0.881 g/cm³ to 0.9±0.1 g/cm³ [1][8]

Solubility
Slightly soluble in DMSO and

water
[8]

logP (Octanol/Water) 4.8 [3]

Biological Activity and Application
(Z)-8-Dodecenyl acetate is a key component of the sex pheromone for numerous

Lepidopteran pests, including the Oriental fruit moth (Grapholitha molesta), plum fruit moth

(Cydia funebrana), macadamia nut borer (Cryptophlebia ombrodelta), and koa seedworm

(Cryptophlebia illepida).[4][9] It is primarily used in integrated pest management (IPM)

strategies for monitoring pest populations and for mating disruption.[1][10]

The biological activity is highly dependent on the isomeric purity and the ratio of (Z)-8-
dodecenyl acetate to its (E) isomer and other compounds like (Z)-8-dodecen-1-ol.[11][12]

Quantitative Data on Biological Activity
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The behavioral response of male Grapholitha molesta to various blends of pheromone

components has been quantified in field and laboratory studies.

Table 1: Field Trapping of Male Grapholitha molesta in Response to Various Ratios of (Z)-8-
Dodecenyl Acetate and (E)-8-Dodecenyl Acetate[11]

(Z)-8-Dodecenyl Acetate
(%)

(E)-8-Dodecenyl Acetate
(%)

Mean Trap Catch (± SE)

100 0 Low

94.6 5.4 High

89.6 10.4 Moderate to High

69.6 30.4 Low

0 100
Very Low / No significant

attraction

Table 2: Wind Tunnel Bioassay of Male Grapholitha molesta Behavioral Responses to

Pheromone Components[11]

Pheromone Blend
% Males Taking
Flight

% Males Flying
Upwind

% Males Reaching
Source

(Z)-8-dodecenyl

acetate (Z8-12:Ac)
High High Moderate

(Z)8/(E)8-12:Ac (94:6) High High High

Z8-12:Ac + (Z)8-

12:OH
High High High

Olfactory Signaling Pathway
The perception of (Z)-8-dodecenyl acetate by male moths involves a complex signaling

cascade, from the initial binding of the pheromone molecule to receptors on the antenna to the

final behavioral output.[11]
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Caption: Conceptual model of the insect olfactory signaling pathway.[12]

Experimental Protocols
Synthesis of (Z)-8-Dodecenyl Acetate
A common synthetic route involves the stereoselective reduction of an alkyne precursor.[13]
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Starting Materials:
2-propyn-1-ol and 1,6-hexanediol

Coupling Reactions (C3+C6=C9, C9+C3=C12)
to form 1-tert-butoxy-dodec-8-yne

Acetylation of the alkyne

Stereoselective Hydrogenation
(e.g., using Ni-P2 catalyst)

Purification
(e.g., Chromatography)

(Z)-8-Dodecenyl Acetate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of (Z)-8-dodecenyl acetate.[13]

Detailed Methodology (Example based on literature):[13]

Preparation of 8-dodecyn-1-yl acetate: 1-tert-butoxy-dodec-8-yne is refluxed with acetic acid

for 4-5 hours. The reaction mixture is then poured over crushed ice and extracted with

petroleum ether. The organic layer is washed with brine and aqueous sodium bicarbonate

until a neutral pH is achieved. After drying and evaporation of the solvent, 8-dodecyn-1-yl

acetate is obtained.
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Stereoselective Reduction: The 8-dodecyn-1-yl acetate is hydrogenated in the presence of a

Ni-P2 catalyst prepared in situ. This reduction stereoselectively yields (Z)-8-dodecen-1-yl

acetate.

Purification: The final product is purified by chromatography to achieve the desired isomeric

purity (e.g., 85%).[13]

Wind Tunnel Bioassay
This protocol is used to observe and quantify the behavioral responses of insects to

pheromone stimuli in a controlled environment.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.researchgate.net/publication/314239392_A_Practical_Synthesis_of_Z-and_E-8-Dodecene-1-yl_Acetate_Components_of_Lepidoptera_Insect_Sex_Pheromones
https://www.benchchem.com/pdf/The_Biological_Activity_of_8_Dodecenyl_Acetate_Isomers_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Wind Tunnel Setup
- Set wind speed (30-50 cm/s)
- Control temp. and humidity
- Use red light for observation

2. Pheromone Preparation
- Prepare desired isomer blend

- Apply to a dispenser (e.g., filter paper)

3. Placement
- Place dispenser upwind

- Place insects on a downwind platform

4. Observation & Recording
- Record behaviors:

  - Taking flight
  - Upwind flight

  - Reaching the source

5. Data Analysis
- Quantify percentage of males

exhibiting each behavior

Click to download full resolution via product page

Caption: Experimental workflow for a wind tunnel bioassay.[11]

Materials:

Wind tunnel

Pheromone dispenser (e.g., filter paper, rubber septum)
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Video recording equipment

Insect release platform

Protocol:

Wind Tunnel Setup: The wind speed is set to a level appropriate for the insect species (e.g.,

30-50 cm/s). Temperature and humidity are maintained at constant levels. For nocturnal

insects, red light is used to facilitate observation without affecting their behavior.[11]

Pheromone Application: The pheromone blend to be tested is applied to the dispenser.

Insect Acclimation and Release: Insects are acclimated to the test conditions before being

placed on the release platform at the downwind end of the tunnel.

Data Collection: The insects' behaviors are observed and recorded. Key behaviors to

quantify include the percentage of males taking flight, flying upwind, and reaching the

pheromone source.[11]

Data Analysis: The percentages of insects exhibiting each behavior are calculated for

different pheromone blends and concentrations.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is used for the identification and quantification of volatile compounds like (Z)-8-
dodecenyl acetate in a sample.[14]

Table 3: Example GC-MS Parameters for Pheromone Analysis
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Parameter Setting Reference(s)

Gas Chromatograph Agilent 6890N or similar [14]

Column

HP-5MS (30 m × 0.25 mm i.d.,

0.25 μm film thickness) or

similar

[14]

Carrier Gas
Helium (average velocity: 33

cm/sec)
[14]

Injector Splitless mode at 250 °C [14]

Oven Program

Start at 80 °C for 1 min, ramp

to 190 °C at 10 °C/min, hold

for 10 min, ramp to 230 °C at 4

°C/min, hold for 10 min.

[14]

Mass Spectrometer Agilent 5975 or similar [14]

Ionization Mode Electron Ionization (EI) [2]

Detection Mode

Selected Ion Monitoring (SIM)

for deuterium-labeled

standards or full scan (m/z 30–

400) for identification.

[14]

Toxicological Data
The following data pertains to a commercial blend that includes (Z)-8-dodecen-1-ol.

Table 4: Mammalian Toxicology[4]

Test Type Result Species

Acute Oral LD50 >5050 mg/kg Rat

Acute Dermal LD50 >5050 mg/kg Rabbit

Environmental Fate: The pheromone is volatile and diffuses from dispensers, distributing

throughout the target area (e.g., an orchard).[4] It is considered harmful to aquatic organisms
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and may cause long-term adverse effects in the aquatic environment.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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